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Compound of Interest

Compound Name: Bis(1,3-dithian-2-yl)methane-d2

CAS No.: 105479-87-6

Cat. No.: B026193 Get Quote

Welcome to the technical support center for the handling and management of moisture-

sensitive deuterated reagents. This guide is designed for researchers, scientists, and drug

development professionals who rely on the chemical and isotopic purity of these essential

compounds for high-fidelity experimental results, particularly in Nuclear Magnetic Resonance

(NMR) spectroscopy and mass spectrometry.

The presence of even trace amounts of water (H₂O) or atmospheric moisture can significantly

compromise experimental outcomes. Water introduces unwanted proton signals in ¹H NMR

spectra, can facilitate undesired H-D exchange with labile protons on your analyte, and can act

as a catalyst for the degradation of sensitive compounds.[1][2] This resource provides in-depth,

field-proven answers and protocols to help you mitigate these risks and ensure the integrity of

your research.

Frequently Asked Questions (FAQs)
Q1: I see a large water peak in my ¹H NMR spectrum.
What is the most likely cause?
A prominent water peak is one of the most common issues in NMR spectroscopy and can

originate from several sources.[1] The most frequent culprits are, in order:

Contaminated Deuterated Solvent: Solvents are hygroscopic and readily absorb atmospheric

moisture once a bottle is opened.[3][4]
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Inadequately Dried Glassware: A persistent monolayer of water adheres strongly to glass

surfaces and is not removed by simple air-drying or even brief oven-drying.[3]

Atmospheric Exposure: Preparing the sample on an open bench, especially on a humid day,

allows moisture to be absorbed directly into the solvent and sample.[5]

Wet Sample: The analyte itself may contain residual water from a previous purification step

(e.g., chromatography or lyophilization).

A systematic approach, as detailed in the troubleshooting guide below, is the best way to

identify and eliminate the source of contamination.

Q2: How should I store a new bottle of deuterated
solvent (e.g., a Sure/Seal™ bottle)?
Proper storage is critical to maintaining the dryness of the solvent. For reagents packaged in

septum-sealed bottles like Sure/Seal™ or AcroSeal™, the key is to maintain the integrity of the

seal and store the bottle under appropriate conditions.[6][7]

Before First Use: Store the unopened bottle according to the manufacturer's

recommendations. For many common solvents like deuterated chloroform, refrigeration in

the dark is recommended to minimize decomposition.[8][9]

After First Use: Always store bottles upright in a cool, dry place.[10] For repeated access,

use proper syringe techniques under an inert atmosphere (see Protocol 2).[11] After piercing

the septum, the polypropylene cap should be tightly replaced to help protect the septum. For

long-term storage after opening, consider transferring the solvent to a suitable storage

vessel, such as a Schlenk flask equipped with a high-vacuum PTFE valve.[12]

Q3: What are molecular sieves, and how do I use them
to dry deuterated solvents?
Molecular sieves are porous crystalline aluminosilicates capable of trapping small molecules

like water within their pores.[13] They are a safe and highly effective alternative to reactive

drying agents like sodium/benzophenone or calcium hydride.[14]
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Choosing the Right Sieve: The pore size is critical. 3Å (Angstrom) molecular sieves are

generally recommended for drying deuterated solvents. Their pores are large enough to trap

water molecules but small enough to exclude most solvent molecules.[15][16] Using 4Å

sieves can be problematic for solvents like methanol or acetonitrile, as the solvent molecules

themselves can enter the pores.[14]

Activation is Essential: Sieves absorb water from the atmosphere during storage and must

be activated before use.[17] This involves heating them under vacuum to drive off adsorbed

water (see Protocol 1).

Application: Add freshly activated 3Å molecular sieves to the solvent (approx. 10-20% of the

solvent volume) in a dry flask under an inert atmosphere.[16][18] Allow the solvent to stand

for at least 24-48 hours to achieve ultra-low water levels (sub-10 ppm).[16][19]

Q4: My deuterated DMSO is frozen. Is it still good?
Yes, this is normal. Dimethyl sulfoxide-d₆ (DMSO-d₆) has a relatively high freezing point of

18.5°C.[10] If it solidifies during shipping or storage, it can be safely thawed by placing it in a

warm water bath. Ensure the container cap is tightly sealed to prevent moisture from entering

as the temperature changes.[10]

Q5: Can I reuse deuterated solvents?
While technically possible, it is generally not recommended for high-purity work. Recovering

and re-drying a deuterated solvent is a labor-intensive process that risks introducing more

contaminants than it removes. Given the critical nature of most experiments involving these

reagents, the cost of a fresh ampoule or a small volume from a properly stored bulk container is

often negligible compared to the risk of compromising valuable data or samples. For less

sensitive applications, vacuum transfer from a drying agent can be used to recover the solvent.

[20]
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This guide provides a logical workflow to diagnose and solve the most common source of

experimental error.

Diagnostic Workflow for Water Contamination
The following decision tree illustrates a systematic approach to identifying the source of water

contamination.
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Fig 1. Troubleshooting Decision Tree for Water Contamination.
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Protocol 1: Activation of Molecular Sieves
This protocol ensures your molecular sieves have maximum water-adsorbing capacity.[13][17]

Materials:

3Å Molecular Sieves

Schlenk flask

Heating mantle and sand bath (or oven)

High-vacuum pump and Schlenk line

Liquid nitrogen trap

Procedure:

Place the required amount of 3Å molecular sieves into a clean, dry Schlenk flask.

Connect the flask to a Schlenk line equipped with a liquid nitrogen cold trap to protect the

pump.[21][22]

Heat the flask to approximately 250-300°C under a high vacuum (<1 mbar) for at least 8-12

hours.[16][17] For industrial-scale activation, temperatures up to 315°C may be used.[13]

Allow the flask to cool completely to room temperature under vacuum.

Once cool, backfill the flask with a dry, inert gas (e.g., Argon or Nitrogen).

The activated sieves should be used immediately or stored in a tightly sealed container

within a desiccator or glovebox. To test for activity, you can carefully add a drop of water to a

few beads; they should generate significant heat.[13]

Troubleshooting Problem 2: Reagent Degradation or
Inconsistent Reactions
Trace moisture can degrade sensitive reagents (e.g., organometallics, acid chlorides) or initiate

unwanted side reactions. The solution is rigorous exclusion of both air and water using inert
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atmosphere techniques.

Workflow for Handling Air- & Moisture-Sensitive Reagents
This workflow outlines the key steps for safely transferring a deuterated solvent from a

Sure/Seal™ bottle to a reaction flask.

Preparation Transfer Completion

Assemble and
flame-dry all

glassware under
vacuum.

Backfill with
inert gas (Ar/N₂).

Pressurize Sure/Seal™
bottle with a gentle
flow of inert gas.

Withdraw solvent
using a dry,

inert-gas-flushed
syringe.

Transfer solvent
to reaction flask
through septum.

Remove syringe,
re-seal septum

with cap.

Proceed with
experiment under
positive pressure

of inert gas.

Click to download full resolution via product page

Fig 2. Inert Atmosphere Transfer Workflow.

Protocol 2: Preparing an NMR Sample on a Schlenk Line
For highly sensitive samples, preparation using a Schlenk line or in a glovebox is essential.[1]

[23] This protocol details the Schlenk line method using a J. Young NMR tube.[24]

Materials:

J. Young NMR tube (or standard tube with a septum cap)

Schlenk line with vacuum and inert gas manifolds

Dried deuterated solvent

Dry sample in a Schlenk flask

Dry, gas-tight syringe

Procedure:
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Prepare Glassware: Place the J. Young NMR tube and its PTFE valve cap in an oven at

>120°C for at least 4 hours.[3][18] Allow to cool in a desiccator.

Purge the Tube: Assemble the J. Young tube and attach it to the Schlenk line via an adapter.

Evacuate the tube under vacuum and backfill with inert gas. Repeat this vacuum/backfill

cycle at least three times to remove residual air and moisture.[24]

Add Solid Sample: If your sample is a solid, quickly remove the valve under a positive flow of

inert gas, add the solid, and re-seal the tube. Purge with another vacuum/backfill cycle.

Add Solvent: Using a dry, inert-gas-flushed syringe, withdraw the required volume (typically

0.5-0.6 mL) of anhydrous deuterated solvent.[24] Inject the solvent into the J. Young tube

through the sidearm or by briefly removing the cap under a positive pressure of inert gas.

Seal and Mix: Close the PTFE valve securely. The sample can now be safely removed from

the Schlenk line. Mix by gentle inversion or vortexing until the sample is fully dissolved.[3]

Ensure no solid particles remain, as they can degrade spectral quality.

Protocol 3: Rigorous Drying of NMR Tubes and Glassware
This protocol goes beyond simple oven drying to remove the maximum amount of surface-

adsorbed water.

Procedure:

Cleaning: Wash glassware thoroughly with a suitable solvent to remove organic residues,

followed by a detergent wash and copious rinsing with deionized water. A final rinse with

acetone will help displace bulk water.[18]

Oven Drying: Place the clean glassware (NMR tubes, pipettes, flasks) in a laboratory oven at

a minimum of 150°C for at least 24 hours.[3]

Cooling: Crucially, the glassware must be cooled under a dry, inert atmosphere.[3][4]

High-Fidelity Method: Transfer the hot glassware directly from the oven to a Schlenk flask

or desiccator attached to a Schlenk line. Evacuate while still hot and allow to cool to room

temperature under vacuum before backfilling with inert gas.
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Standard Method: Place the hot glassware in a standard glass desiccator containing an

active desiccant (e.g., Drierite, P₂O₅) and allow it to cool completely before use.

Pre-conditioning (Optional): For the most demanding applications, rinsing the tube with D₂O,

followed by a rinse with the deuterated solvent of choice, can exchange the residual surface

protons for deuterium, effectively making the water peak invisible in the ¹H spectrum.[8]

Data & Reference Tables
Table 1: Properties and Drying Recommendations for
Common Deuterated Solvents
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Deuterated
Solvent

Typical H₂O
Signal (ppm)

Properties
Recommended
Drying
Agent(s)

Incompatible
Agents

Chloroform-d

(CDCl₃)
~1.56

Hygroscopic,

slightly acidic,

light-sensitive.[1]

[9]

Activated 3Å

Molecular

Sieves, P₂O₅

(distill)

Basic agents

(e.g., KOH, Na)

DMSO-d₆ ~3.33 (broad)

Very

hygroscopic,

high boiling

point.[25]

Activated 3Å/4Å

Molecular

Sieves, CaH₂

(distill)

P₂O₅ (reacts)

Acetone-d₆ ~2.84

Hygroscopic, can

undergo self-

condensation.

[14]

Activated 3Å

Molecular

Sieves,

Anhydrous

K₂CO₃

Reactive agents

(Na, CaH₂)

Benzene-d₆ ~0.40

Hygroscopic,

forms azeotrope

with water.[3]

Activated 3Å

Mol. Sieves,

Na/Benzophenon

e

-

Methanol-d₄ ~4.87

Very

hygroscopic,

exchanges with

labile protons.

[25]

Activated 3Å

Molecular Sieves

(requires long

contact time).[15]

[16]

4Å Sieves (co-

adsorbs), Na

Deuterium Oxide

(D₂O)
~4.79

Exchanges with

atmosphere and

labile protons.[8]

Not applicable

(used as

received)

-

Acetonitrile-d₃ ~2.13
Hygroscopic,

polar aprotic.[25]

Activated 3Å

Molecular

Sieves, CaH₂

(distill).[14][15]

4Å Sieves (co-

adsorbs)
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Chemical shifts are approximate and can vary with temperature, concentration, and matrix

effects.[26]

Table 2: Efficacy of 3Å Molecular Sieves for Solvent
Drying
This table summarizes the effectiveness of storing solvents over activated 3Å molecular sieves

under an inert atmosphere. The data highlights that while effective, achieving the lowest

moisture levels can require significant time.

Solvent Initial Water (ppm)
Water after 24h
(ppm)

Water after 72h
(ppm)

Acetonitrile ~500 < 20 < 5

Dichloromethane ~150 < 10 < 2

Methanol ~1000 ~150 ~40

Tetrahydrofuran (THF) ~250 < 25 < 5

Data adapted from quantitative studies on desiccant efficiency.[15][16] Results depend on

sieve activation quality and initial water content.

References
University of Rochester. (n.d.). Use of Schlenk Line. Retrieved from [Link]

Naike Chemical Equipment Packing Co., Ltd. (n.d.). How To Activate Molecular Sieve?

Retrieved from [Link]

Wipf Group, University of Pittsburgh. (n.d.). Chem 1140; Techniques for Handling Air-

Sensitive Compounds. Retrieved from [Link]

Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

Chiu, H-C., Morin, T.J., & Tonks, I. (2015). Schlenk Lines Transfer of Solvents to Avoid Air

and Moisture. JoVE. Retrieved from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://buchem.com/wp-content/uploads/2023/06/NMR_solvents_data_chart_and_storage.pdf
http://ccc.chem.pitt.edu/wipf/Web/Solvent_Drying.pdf
https://pubs.acs.org/doi/10.1021/jo101589h
https://www.sas.rochester.edu/chm/safety/assets/pdf/schlenk-line-sop.pdf
https://www.laiko.net/how-to-activate-molecular-sieve/
https://www.pitt.edu/~wipf/courses/2450/pdf/Air_Sensitive_Techniques.pdf
https://www.organomation.com/blog/nmr-sample-preparation-the-complete-guide
https://www.jove.com/v/10188/schlenk-lines-transfer-of-solvents-to-avoid-air-and-moisture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labinsights. (2025, February 19). Selection Guide on Deuterated Solvents for NMR.

Retrieved from [Link]

Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation

of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(21), 8351–

8354. Retrieved from [Link]

Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation

of the Efficiency of Several Desiccants. ACS Publications. Retrieved from [Link]

University of Victoria, Department of Chemistry. (n.d.). Using molecular sieves for solvent

drying. Retrieved from [Link]

ResearchGate. (2021, November 8). How to dry deuterated NMR solvents? Retrieved from

[Link]

Not Voodoo. (n.d.). Preparing NMR Samples on a Schlenk Line. Retrieved from [Link]

Jalon. (2025, March 20). A complete Guide on How to Activate Molecular Sieve. Retrieved

from [Link]

The Schlenk Line Survival Guide. (n.d.). The Schlenk Line Survival Guide. Retrieved from

[Link]

UCHEM. (2025, August 28). Deuterated Solvents: Essential Reagents for Accurate NMR

Analysis. Retrieved from [Link]

Chemistry LibreTexts. (2024, October 15). 6: NMR Preparation. Retrieved from [Link]

Deutero. (n.d.). Molecular sieve for NMR solvent. Retrieved from [Link]

University of Ottawa. (n.d.). How to Prepare Samples for NMR. Retrieved from [Link]

ResearchGate. (2024, July 15). How Can I Resolve a Persistent Unwanted NMR Peak at

1.25 ppm? Retrieved from [Link]

Reddit. (2016, March 31). How to keep water out of NMR samples? Retrieved from [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.labinsights.com/selection-guide-on-deuterated-solvents-for-nmr/
https://pubs.acs.org/doi/10.1021/jo101589h
https://pubs.acs.org/doi/10.1021/jo101589h
https://www.uvic.ca/science/chemistry/assets/docs/Solvent%20Drying%20with%20Sieves.pdf
https://www.researchgate.net/post/How_to_dry_deuterated_NMR_solvents
https://www.notvoodoo.com/procedures/preparing-nmr-samples-on-a-schlenk-line/
https://www.jalonzeolite.com/a-complete-guide-on-how-to-activate-molecular-sieve/
https://schlenk-line-survival-guide.com/
https://www.uchem.co/news/deuterated-solvents-essential-reagents-for-accurate-nmr-analysis-853127.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_How_to_be_a_Successful_Organic_Chemist_(Sandtorv)/06%3A_NMR_Preparation
https://www.deutero.de/en/zubehoer/molekularsieb.html
https://www.uottawa.ca/nmr/sites/www.uottawa.ca.nmr/files/nmr_sample_preparation.pdf
https://www.researchgate.net/post/How_can_I_resolve_a_persistent_unwanted_NMR_peak_at_125_ppm
https://www.reddit.com/r/chemistry/comments/4cq5z5/how_to_keep_water_out_of_nmr_samples/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Red River. (2024, October 22). Understanding Molecular Sieves and Their Role in Solvent

Drying. Retrieved from [Link]

JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind.

Retrieved from [Link]

University of Illinois Urbana-Champaign. (n.d.). Handling air-sensitive reagents AL-134.

Retrieved from [Link]

Studylib. (n.d.). NMR Solvent Data Chart | Isotope Solvents. Retrieved from [Link]

Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and

Moisture-Sensitive Compounds. Retrieved from [Link]

Chromservis. (n.d.). Deuterated - Solvents, Reagents & Accessories. Retrieved from [Link]

University of St Andrews. (n.d.). Guidelines on how to use sensitive chemicals. Retrieved

from [Link]

Buchem BV. (n.d.). NMR Solvent Data Chart. Retrieved from [Link]

Bioprocess Online. (n.d.). NMR Deuterated Solvents. Retrieved from [Link]

Studylib. (n.d.). Sure-Seal Bottle SOP: Handling Air-Sensitive Reagents. Retrieved from

[Link]

University of Florida. (n.d.). Deuterated solvents. Retrieved from [Link]

The Schlenk Line Survival Guide. (n.d.). Syringes and Sure Seals. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://redriver.org/molecular-sieves-and-their-role-in-solvent-drying/
https://www.jeol.co.jp/en/products/nmr/nmr_re_note/nmr_11.html
https://drs.illinois.edu/download/SOPs/Handling%20Air-Sensitive%20Reagents%20AL-134.pdf
https://studylib.net/doc/25227787/nmr-solvent-data-chart
https://wipf.chem.pitt.edu/wp-content/uploads/2014/02/Air-Sensitive-Techniques.pdf
https://www.chromservis.eu/i/cil/deuterated-solvents-reagents-and-accessories
https://www.st-andrews.ac.uk/media/cardam/school-of-chemistry/documents-and-policies/safety/cohh/Guidelines%20on%20how%20to%20use%20sensitive%20chemicals.pdf
https://www.buchem.bv/wp-content/uploads/2016/09/CIL_NMR_Solvent_Chart.pdf
https://www.bioprocessonline.com/doc/nmr-deuterated-solvents-0001
https://studylib.net/doc/25529124/sure-seal-bottle-sop--handling-air-sensitive-reagents
https://nmr.chem.ufl.edu/resources/deuterated-solvents/
https://schlenk-line-survival-guide.com/syringes-and-sure-seals/
https://www.benchchem.com/product/b026193?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. organomation.com [organomation.com]

2. myuchem.com [myuchem.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. uni-onward.com.tw [uni-onward.com.tw]

5. NMR Deuterated Solvents [bioprocessonline.com]

6. ehs.umich.edu [ehs.umich.edu]

7. drs.illinois.edu [drs.illinois.edu]

8. ukisotope.com [ukisotope.com]

9. ukisotope.com [ukisotope.com]

10. labinsights.nl [labinsights.nl]

11. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]

12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

13. jalonzeolite.com [jalonzeolite.com]

14. web.uvic.ca [web.uvic.ca]

15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

16. pubs.acs.org [pubs.acs.org]

17. How To Activate Molecular Sieve? - Naike Chemical Equipment Packing Co., Ltd.
[laiko.net]

18. pdf.benchchem.com [pdf.benchchem.com]

19. researchgate.net [researchgate.net]

20. Video: Schlenk Lines Transfer of Solvents to Avoid Air and Moisture [jove.com]

21. licn.phys.soton.ac.uk [licn.phys.soton.ac.uk]

22. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]

23. ossila.com [ossila.com]

24. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]

25. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com
[allanchem.com]

26. buchem.com [buchem.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://www.organomation.com/nmr-sample-preparation-the-complete-guide
https://www.myuchem.com/blogs-detail/deuterated-solvents-essential-reagents-for-accurate-nmr-analysis
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/952/338/handling_nmr_solvents.pdf
https://www.uni-onward.com.tw/uniEDM/No.0015(201603)/77826-nmr-solvents-tubes-accessories.pdf
https://www.bioprocessonline.com/doc/nmr-deuterated-solvents-0001
https://ehs.umich.edu/wp-content/uploads/2021/06/al_techbull_al134.pdf
https://drs.illinois.edu/site-documents/AldrichTechnicalBulletin134HandlingAirSensitiveReagents.pdf
https://www.ukisotope.com/wp-content/uploads/2025/10/Article-Use-and-Handling-of-NMR-Solvents.pdf
https://www.ukisotope.com/wp-content/uploads/2025/10/Article-Deuterated-Chloroform.pdf
https://labinsights.nl/en/article/selection-guide-on-deuterated-solvents-for-nmr
https://schlenklinesurvivalguide.com/syringes-and-sure-seals/
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://www.jalonzeolite.com/a-complete-guide-on-how-to-activate-molecular-sieve/
https://web.uvic.ca/~mcindoe/Molecularsieveactivation.pdf
http://ccc.chem.pitt.edu/wipf/Web/Solvent_Drying.pdf
https://pubs.acs.org/doi/10.1021/jo101589h
https://www.laiko.net/how-to-activate-molecular-sieve/
https://www.laiko.net/how-to-activate-molecular-sieve/
https://pdf.benchchem.com/1170/Technical_Support_Center_Minimizing_Water_Contamination_in_Trimethylnonanol_NMR_Samples.pdf
https://www.researchgate.net/post/How_to_dry_deuterated_NMR_solvents
https://www.jove.com/v/5679/schlenk-lines-transfer-of-solvents-to-avoid-air-and-moisture
https://www.licn.phys.soton.ac.uk/files/SOP_Schlenk%20Line.pdf
https://schlenklinesurvivalguide.com/
https://www.ossila.com/pages/air-free-techniques
https://schlenklinesurvivalguide.com/preparing-nmr-samples-on-a-schlenk-line/
https://allanchem.com/deuterated-solvents-nmr-guide/
https://allanchem.com/deuterated-solvents-nmr-guide/
https://buchem.com/wp-content/uploads/2023/06/NMR_solvents_data_chart_and_storage.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Support Center: Managing Moisture-Sensitive
Deuterated Reagents]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026193#managing-moisture-sensitive-deuterated-
reagents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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